Cas no 71239-56-0 (20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol)

20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol structure
71239-56-0 structure
Product Name:20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
CAS No:71239-56-0
MF:C23H37NO7
MW:439.542387723923
CID:1749558
PubChem ID:156167
Update Time:2025-04-21

20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol Chemical and Physical Properties

Names and Identifiers

    • 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
    • DTXSID20991547
    • 71239-56-0
    • Aconitane-1,7,8,14-tetrol, 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxy-, (1alpha,6beta,14alpha,16beta)-
    • Inchi: 1S/C23H37NO7/c1-4-24-9-20(10-25)6-5-14(26)22-12-7-11-13(30-2)8-21(28,15(12)16(11)27)23(29,19(22)24)18(31-3)17(20)22/h11-19,25-29H,4-10H2,1-3H3
    • InChI Key: PNKADVXQUJDNSJ-UHFFFAOYSA-N
    • SMILES: OC12C(C3C4(CO)CCC(C3(C3CC5C(CC1(C3C5O)O)OC)C2N(CC)C4)O)OC

Computed Properties

  • Exact Mass: 439.25700252g/mol
  • Monoisotopic Mass: 439.25700252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 783
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 123Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.